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Compound of Interest

Compound Name: Cervicarcin

Cat. No.: B10781765 Get Quote

Application Notes and Protocols: Cervicarcin
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cervicarcin is a natural product first isolated from the fermentation broth of Streptomyces

ogaensis. It has demonstrated notable antitumor and antibiotic properties. This document

provides a detailed protocol for the isolation and purification of Cervicarcin from its natural

source, based on the original work by Marumo et al.[1][2]. While the total synthesis of

Cervicarcin has not been widely reported in the available scientific literature, this guide offers

a comprehensive overview of its extraction and purification, alongside its known

physicochemical properties.
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Property Value Reference

Molecular Formula C₁₉H₂₀O₉ [1]

Molecular Weight 392.35 g/mol [1]

Melting Point 206-208 °C [1]

Optical Rotation [α]D²⁵ +135° (c 1.0, MeOH) [1]

UV λmax (MeOH)
238 nm (ε 31,000), 280 nm (ε

10,500), 330 nm (ε 5,500)
[1]

Infrared (IR) νmax (Nujol)
3460, 1775, 1725, 1655, 1630,

1605 cm⁻¹
[1]

¹H NMR Spectroscopic Data of Cervicarcin (in CDCl₃)
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Reference

1.28 d 7.0 C-4' CH₃ [1]

2.20 s - C-6 CH₃ [1]

3.85 s - OCH₃ [1]

4.0-4.5 m - C-4' H [1]

5.25 d 3.0 C-1' H [1]

5.80 d 10.0 C-2 H [1]

6.95 d 10.0 C-3 H [1]

7.35 s - C-8 H [1]
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This protocol is adapted from the methods described by Marumo et al. in their 1968 publication

in Agricultural and Biological Chemistry[1].

1. Fermentation of Streptomyces ogaensis

Strain:Streptomyces ogaensis nov. sp.[2].

Medium: A suitable fermentation medium for Streptomyces species should be used. A typical

medium might consist of glucose, soybean meal, peptone, and inorganic salts.

Culture Conditions: The organism is cultured under aerobic conditions in a submerged

fermentation setup. The temperature is maintained at 27-30°C for 3-5 days.

2. Extraction of Crude Cervicarcin

The culture broth is filtered to separate the mycelium from the supernatant.

The filtrate is adjusted to pH 2.0 with hydrochloric acid.

The acidified filtrate is then extracted three times with an equal volume of ethyl acetate.

The ethyl acetate extracts are combined and concentrated under reduced pressure to yield a

crude oily residue.

3. Purification by Column Chromatography

Stationary Phase: Silica gel (e.g., Wakogel C-200).

Mobile Phase: A gradient solvent system of chloroform and methanol is employed.

Procedure:

The crude residue is dissolved in a minimal amount of chloroform and loaded onto a silica

gel column.

The column is eluted with chloroform, followed by increasing concentrations of methanol in

chloroform.
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Fractions are collected and monitored by thin-layer chromatography (TLC) for the

presence of Cervicarcin.

Fractions containing pure Cervicarcin are combined and the solvent is evaporated.

4. Crystallization

The purified Cervicarcin is dissolved in a small amount of hot methanol.

The solution is allowed to cool slowly to induce crystallization.

The resulting crystals are collected by filtration, washed with cold methanol, and dried under

vacuum to yield pure Cervicarcin.

Signaling Pathway and Experimental Workflow
Biological Activity of Cervicarcin
Cervicarcin has been reported to possess antitumor and antibiotic activities. However, detailed

studies on the specific signaling pathways modulated by Cervicarcin are not extensively

available in the current scientific literature. The primary focus of early research was on its

isolation, structure elucidation, and basic biological screening.

Experimental Workflow for Isolation and Purification
The following diagram illustrates the workflow for the isolation and purification of Cervicarcin
from Streptomyces ogaensis.
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Caption: Workflow for the isolation and purification of Cervicarcin.
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Conclusion
This application note provides a detailed protocol for the isolation and purification of the

antibiotic and antitumor compound Cervicarcin from its natural source, Streptomyces

ogaensis. The provided data and methodologies are essential for researchers interested in

natural product chemistry, drug discovery, and the development of novel therapeutic agents.

Further research into the total synthesis and the specific molecular mechanisms of action of

Cervicarcin is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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